Cas no 2172176-44-0 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid
• CAS No: 2172176-44-0
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5604398
• PubChem ID: 165959678
• Update Time: 2025-06-09

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1495903
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]benzoic acid
• 2172176-44-0
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

• Inchi： 1S/C27H26N2O5/c1-17(14-25(30)29-19-12-10-18(11-13-19)26(31)32)15-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,17,24H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DSYMBXDPDZUMKA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CC(NC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic Acid (CAS No. 2172176-44-0)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid, identified by its CAS number 2172176-44-0, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers.

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure enhances its suitability for use as an intermediate in the synthesis of peptide mimetics and other bioactive molecules. Additionally, the benzoic acid moiety and the amino group provide opportunities for further chemical modifications, enabling the development of novel derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of new therapeutic agents that target specific biological pathways. 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid has emerged as a valuable tool in this context, particularly in the investigation of its potential role as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Its ability to interact with biological targets makes it a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid is its versatility in chemical synthesis. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes it an ideal building block for constructing complex molecules with high precision. Researchers have leveraged this property to develop novel peptidomimetics that mimic the structure and function of natural peptides while exhibiting improved pharmacokinetic profiles.

The benzoic acid moiety in the structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid also contributes to its biological relevance. Benzoic acid derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. By incorporating this moiety into a molecule, researchers can exploit these properties to develop new therapeutic agents. Furthermore, the presence of a methyl group at the 3-position of the butanamide chain adds another layer of structural complexity, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

Recent studies have highlighted the potential of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid as a lead compound for drug discovery. For instance, researchers have demonstrated its ability to inhibit certain enzymes implicated in cancer progression by binding to their active sites and disrupting their function. Additionally, preclinical studies have shown that derivatives of this compound exhibit promising anti-inflammatory properties, making them attractive candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthetic pathways for producing 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid have also been optimized to ensure high yields and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, have been employed to streamline the process. These advancements have not only improved the efficiency of producing this compound but also made it more accessible for use in research settings.

The future prospects for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid are vast. As our understanding of biological pathways continues to grow, so does the demand for innovative compounds like this one. Researchers are exploring new synthetic strategies to modify its structure further, aiming to enhance its biological activity and reduce potential side effects. Moreover, computational modeling techniques are being used to predict how different derivatives might interact with biological targets, providing a rational basis for designing next-generation therapeutics.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobenzoic acid (CAS No. 2172176-44) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure and versatile synthetic properties make it an invaluable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.